1-(2-Fluoro-4-methylphenyl)-3-prop-2-enylurea

• IUPAC Name: 1-(2-fluoro-4-methylphenyl)-3-prop-2-enylurea
• InChI: InChI=1S/C11H13FN2O/c1-3-6-13-11(15)14-10-5-4-8(2)7-9(10)12/h3-5,7H,1,6H2,2H3,(H2,13,14,15)
• InChI Key: XDUQEHACHGHCFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)NCC=C)F
• Molecular Formula: C11H13FN2O
• Molecular Weight: 208.23 g/mol

Description

1-(2-Fluoro-4-methylphenyl)-3-prop-2-enylurea is a chemical compound that belongs to the class of urea derivatives. It has been studied for its potential use in various scientific research applications. In

Mechanism of Action

The mechanism of action of 1-(2-Fluoro-4-methylphenyl)-3-prop-2-enylurea involves the inhibition of various enzymes involved in cell proliferation and survival. It has been shown to inhibit the activity of the enzyme thymidylate synthase, which is involved in DNA synthesis. This inhibition leads to the inhibition of cell proliferation and the induction of apoptosis.
Biochemical and Physiological Effects:
1-(2-Fluoro-4-methylphenyl)-3-prop-2-enylurea has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit cell proliferation, and inhibit the activity of thymidylate synthase. It has also been shown to have anti-inflammatory effects and to inhibit the activity of various enzymes involved in inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-Fluoro-4-methylphenyl)-3-prop-2-enylurea in lab experiments is its potential use as an anticancer agent. Its ability to induce apoptosis and inhibit cell proliferation makes it a promising candidate for further study. However, one limitation is that its mechanism of action is not fully understood, and further research is needed to fully elucidate its effects.

Future Directions

There are several future directions for research on 1-(2-Fluoro-4-methylphenyl)-3-prop-2-enylurea. One direction is to further study its potential use as an anticancer agent and to determine its efficacy in vivo. Another direction is to study its potential use in the treatment of other diseases, such as inflammatory diseases. Additionally, further research is needed to fully understand its mechanism of action and to identify potential targets for drug development.

Synthesis Methods

The synthesis of 1-(2-Fluoro-4-methylphenyl)-3-prop-2-enylurea involves the reaction of 2-fluoro-4-methylphenyl isocyanate with propargylamine. The reaction is carried out in the presence of a suitable solvent and a catalyst. The resulting product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

1-(2-Fluoro-4-methylphenyl)-3-prop-2-enylurea has been studied for its potential use in various scientific research applications. One such application is its use as a potential anticancer agent. Studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.